Cas no 886906-99-6 (N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide)

• Product name: N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide
• CAS No: 886906-99-6
• MF: C₂₅H₂₁N₅O₃S
• MW: 471.530943632126
• CID: 5476991
• PubChem ID: 16810688

N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-[(6-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)sulfanyl]acetamide
• N-(2,4-dimethoxyphenyl)-2-[(6-phenyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)sulfanyl]acetamide
• STL269742
• 886906-99-6
• F2642-0044
• N-(2,4-dimethoxyphenyl)-2-((6-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)thio)acetamide
• AKOS016384315
• BRD-K48186732-001-01-9
• N-(2,4-dimethoxyphenyl)-2-({6-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl}sulfanyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C25H21N5O3S/c1-32-17-12-13-20(21(14-17)33-2)26-22(31)15-34-25-28-27-24-19-11-7-6-10-18(19)23(29-30(24)25)16-8-4-3-5-9-16/h3-14H,15H2,1-2H3,(H,26,31)
• InChI Key： NIFGZLFBFHPWBJ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1OC)OC)=O)C1=NN=C2C3C=CC=CC=3C(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 471.13651072g/mol
• Monoisotopic Mass: 471.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide

N-(2,4-Dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound CAS No. 886906-99-6, also known as N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of this compound while incorporating the latest research findings to provide a comprehensive understanding.

At its core, the molecule consists of a dimethoxyphenyl group attached to an acetamide moiety via a sulfur atom. The presence of the dimethoxyphenyl group introduces significant electronic and steric effects, which can influence the compound's reactivity and solubility. Recent studies have shown that such groups can enhance the bioavailability of drugs by improving their absorption in biological systems. Additionally, the sulfur atom in the molecule acts as a key functional group, facilitating interactions with other biomolecules such as proteins and enzymes.

The 1,2,4-triazolo[3,4-a]phthalazine ring system is another critical component of this compound. This heterocyclic structure is known for its aromaticity and stability under various chemical conditions. Research has demonstrated that such heterocycles can exhibit significant anti-inflammatory and antioxidant properties due to their ability to scavenge free radicals. Furthermore, the phthalazine moiety has been implicated in modulating cellular signaling pathways, making it a valuable component in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dimethoxyphenyl acetamide intermediate and the subsequent coupling with the triazolo[3,4-a]phthalazine derivative via a sulfur-mediated reaction. Recent advancements in catalysis have enabled chemists to optimize these reactions for higher yields and better purity levels. For instance, the use of palladium catalysts has been shown to significantly accelerate the coupling process while minimizing side reactions.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have highlighted its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Recent research has also explored its role in neurodegenerative disorders like Alzheimer's disease by targeting specific pathways involved in amyloid-beta formation.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. For example, studies have demonstrated that films formed from this compound exhibit excellent charge transport properties under UV light irradiation. This makes it a promising material for applications such as organic photovoltaics and light-emitting diodes (OLEDs).

In conclusion, CAS No. 886906-99-6 or N-(2,4-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-phthalazin-3-yl}sulfanyl)acetamide represents a versatile molecule with diverse applications across multiple disciplines. Its complex structure endows it with unique chemical properties that are being actively explored by researchers worldwide. As new findings emerge from ongoing studies on its biological activity and material properties